4-(ethylsulfonyl)-N-(7-methylbenzo[1,2-d:4,3-d']bis(thiazole)-2-yl)benzamide

• IUPAC Name: 4-ethylsulfonyl-N-(7-methyl-[1,3]thiazolo[4,5-g][1,3]benzothiazol-2-yl)benzamide
• InChI: InChI=1S/C18H15N3O3S3/c1-3-27(23,24)12-6-4-11(5-7-12)17(22)21-18-20-14-9-8-13-15(16(14)26-18)25-10(2)19-13/h4-9H,3H2,1-2H3,(H,20,21,22)
• InChI Key: OWPSKOXDWJXNJM-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=NC3=C(S2)C4=C(C=C3)N=C(S4)C
• Molecular Formula: C18H15N3O3S3
• Molecular Weight: 417.5 g/mol
• CAS No.: 886936-54-5

Description

4-(ethylsulfonyl)-N-(7-methylbenzo[1,2-d:4,3-d']bis(thiazole)-2-yl)benzamide is a useful research compound. Its molecular formula is C18H15N3O3S3 and its molecular weight is 417.52. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Electrophysiological Activity

A study explored the synthesis and cardiac electrophysiological activity of N-substituted imidazolylbenzamides or benzene-sulfonamides, indicating that modifications in the sulfonamide group can produce compounds with significant class III antiarrhythmic activity. These findings suggest that the ethylsulfonyl group in the compound of interest could be pivotal in modulating biological activity, specifically in cardiac applications (Morgan et al., 1990).

Anticancer Properties

Another research direction involves the synthesis of indapamide derivatives showing proapoptotic activity against cancer cell lines. This indicates that benzamide derivatives, particularly those modified at the sulfonamide group, hold promise in developing anticancer agents (Yılmaz et al., 2015).

Antimicrobial and Antifungal Action

The synthesis of sulfonamide derivatives has also been linked to antimicrobial and antifungal activities. A study on derivatives of sulfonyl-substituted nitrogen-containing heterocyclic systems showed sensitivity to both Gram-positive and Gram-negative bacteria, as well as antifungal activity against Candida albicans. This suggests potential applications of the compound for developing new antimicrobial and antifungal therapies (Sych et al., 2019).

Drug Metabolism

The application of biocatalysis to drug metabolism was demonstrated in a study involving a biaryl-bis-sulfonamide AMPA receptor potentiator, highlighting the role of sulfonamide derivatives in modulating the pharmacokinetic properties of therapeutic agents. This could imply that 4-(ethylsulfonyl)-N-(7-methylbenzo[1,2-d:4,3-d']bis(thiazole)-2-yl)benzamide might have specific metabolic pathways or interactions influencing its efficacy or stability (Zmijewski et al., 2006).

Future Directions

The future research directions for this compound would likely depend on its properties and potential applications. For example, if it has biological activity, it could be studied as a potential pharmaceutical. Alternatively, if it has interesting chemical reactivity, it could be studied for use in synthetic chemistry.